tBID

• Molecular Formula: C11H3Br4N3O2
• Molecular Weight: 528.78 g/mol
• InChI: InChI=1S/C11H3Br4N3O2/c12-5-3-4(6(13)8(15)7(5)14)10(20)18(9(3)19)11-16-1-2-17-11/h1-2H,(H,16,17)
• InChIKey: ZQXVUBDNHQEMGO-UHFFFAOYSA-N

tBID for Apoptosis Research: Recombinant Protein and Inhibitor Procurement Guide

tBID (truncated BH3-interacting domain death agonist) is the active, caspase-cleaved form of the pro-apoptotic BCL-2 family protein BID [1]. This 15 kDa fragment is generated by caspase-8-mediated cleavage of full-length BID at aspartate residues 60 and 75 [2]. tBID functions as a 'direct activator' BH3-only protein, translocating to the mitochondrial outer membrane where it directly binds and activates BAX and BAK to trigger mitochondrial outer membrane permeabilization (MOMP) and cytochrome c release [3]. Its potent and essential role in the mitochondrial apoptosis pathway makes it a critical tool for studying cell death mechanisms and for validating apoptosis-targeted therapeutics.

Research Use Caspase-cleaved active BID fragment for apoptosis pathway studies

Mechanism Mitochondrial outer membrane permeabilization (MOMP) via BAX/BAK activation

Selection Supports BH3-only protein research and apoptosis model validation

• [1] Wei, M. C., et al. (2000). tBID, a membrane-targeted death ligand, oligomerizes BAK to release cytochrome c. Genes & Development, 14(16), 2060-2071. View Source
• [2] Degli Esposti, M., et al. (2003). Post-translational modification of Bid has differential effects on its susceptibility to cleavage by caspase 8 or caspase 3. Journal of Biological Chemistry, 278(18), 15749-15757. View Source
• [3] Kim, H., et al. (2009). Stepwise Activation of BAX and BAK by tBID, BIM, and PUMA Initiates Mitochondrial Apoptosis. Molecular Cell, 36(3), 487-499. View Source

Why Generic BH3-Only Protein Analogs Cannot Replace tBID in Experimental Systems

tBID is not functionally interchangeable with other BH3-only proteins or its full-length precursor. While proteins like BIM and PUMA share the capacity to activate BAX and BAK, they operate through distinct molecular mechanisms and exhibit critical differences in potency, selectivity, and regulatory control [1]. Full-length BID is an inactive zymogen requiring specific proteolytic cleavage for activation [2]. In contrast, tBID uniquely engages mitochondrial lipids, particularly cardiolipin, through a BH3-independent interaction, a property that fundamentally alters its membrane-permeabilizing strategy compared to BIM [1]. Furthermore, tBID's specific recruitment to mitochondria is facilitated by a dedicated receptor system (MTCH2) and regulatory partners (MOAP-1), which do not govern BIM or PUMA trafficking [3]. Therefore, substituting tBID with a generic 'BH3 activator' introduces uncontrolled variables in experimental outcomes and compromises the physiological relevance of apoptosis models. The following quantitative evidence details the precise, measurable differentiations that justify the specific selection of tBID.

BH3-only proteins (BIM, PUMA) differ in membrane interaction mechanism; tBID has BH3-independent lipid engagement.

Full-length BID is an inactive precursor; proteolytic cleavage to tBID is required for activity in apoptosis models.

tBID trafficking involves MTCH2 and MOAP-1, not shared by BIM or PUMA, altering cellular localization context.

• [1] Terrones, O., et al. (2008). BIM and tBID Are Not Mechanistically Equivalent When Assisting BAX to Permeabilize Bilayer Membranes. Journal of Biological Chemistry, 283(12), 7790-7803. View Source
• [2] Li, H., et al. (1998). Cleavage of BID by caspase 8 mediates the mitochondrial damage in the Fas pathway of apoptosis. Cell, 94(4), 491-501. View Source
• [3] Tan, C. T., et al. (2016). MOAP-1 Mediates Fas-Induced Apoptosis in Liver by Facilitating tBid Recruitment to Mitochondria. Cell Reports, 16(1), 174-185. View Source

tBID Product-Specific Quantitative Evidence Guide for Scientific Procurement

tBID vs. BIM: Quantified Differences in BAX Activation Mechanism and Potency

tBID and BIM, while both potent BAX activators, exhibit fundamentally different mechanisms of action in reconstituted liposomal systems. tBID demonstrates a unique, BH3-independent capacity to distort lipid bilayers, a function not observed with BIM [1]. This mechanistic divergence is quantified by their differential sensitivity to antiapoptotic proteins: the BIM BH3 peptide potently reverses inhibition by all antiapoptotic proteins tested (BCL-2, BCL-XL, BCL-W, MCL-1, A1), whereas the equivalent BID BH3 peptide is markedly less potent and more selective in reversing this inhibition [1]. In the absence of antiapoptotic proteins, BIM proteins are inefficient at directly triggering BAX, while tBID potently assists BAX to permeabilize membranes [1].

tBID vs. BIM: BAX activation mechanism

Head-to-head

BID BH3 peptide: less potent, selective reversal of antiapoptotic proteins
BIM BH3 peptide: broad-spectrum reversal

Mechanistic distinction for antiapoptotic protein engagement studies

Liposomal reconstitution system; BID is selective, BIM is broad

Evidence Dimension	Reversal of BCL-2 family inhibition of BAX
Target Compound Data	BID BH3 peptide: less potent, more selective reversal profile
Comparator Or Baseline	BIM BH3 peptide: complete reversal of inhibition by BCL-2, BCL-XL, BCL-W, MCL-1, A1 at nanomolar doses
Quantified Difference	Qualitative difference in selectivity and potency; BIM is a broad-spectrum antagonist while tBID is selective.
Conditions	Reconstituted liposomal system with purified BAX and antiapoptotic BCL-2 family proteins

Why This Matters

This mechanistic distinction dictates that tBID must be used in studies where BH3-independent membrane effects or selective antiapoptotic protein engagement are critical variables.

• [1] Terrones, O., et al. (2008). BIM and tBID Are Not Mechanistically Equivalent When Assisting BAX to Permeabilize Bilayer Membranes. Journal of Biological Chemistry, 283(12), 7790-7803. View Source

tBID vs. BIM/PUMA: Differential BAX and BAK Activation Kinetics

tBID, BIM, and PUMA are all 'activator' BH3-only proteins, but they differ in their kinetic efficiency of activating the downstream effectors BAX and BAK. A key differentiation is that BAK, an integral mitochondrial membrane protein, bypasses the initial activation step required for cytosolic BAX. Consequently, tBID-mediated activation of BAK proceeds with faster kinetics than BAX activation [1]. Furthermore, while tBID, BIM, and PUMA all attack the α1 helix of BAX to initiate its activation, their relative efficiencies and the specific downstream cellular contexts (e.g., ER stress-induced apoptosis) vary significantly. Deficiency of BIM and PUMA specifically impedes ER stress-induced BAX/BAK activation, highlighting a non-redundant role for these proteins that tBID cannot fully compensate for [1].

tBID vs. BIM/PUMA: BAX/BAK kinetics

Class-level

tBID activates BAK with faster kinetics than BAX; BAK bypasses cytosolic activation step

Kinetic context for BAK-specific apoptosis signaling

BAK pre-positioned on mitochondrial membrane; BIM/PUMA show similar trend

Evidence Dimension	Kinetics of BAK vs. BAX activation
Target Compound Data	tBID activates BAK with faster kinetics than BAX
Comparator Or Baseline	BAK activation kinetics are faster than BAX activation kinetics across all 'activator' BH3-only proteins (tBID, BIM, PUMA)
Quantified Difference	Qualitative kinetic difference; BAK is pre-positioned on the mitochondrial membrane, bypassing the cytosolic activation step required for BAX.
Conditions	Cell-free assays and cellular models of apoptosis

Why This Matters

Researchers studying the temporal dynamics of apoptosis or focusing on BAK-specific pathways must account for these kinetic differences; using a generic BH3 activator may obscure BAK-specific signaling.

• [1] Kim, H., et al. (2009). Stepwise Activation of BAX and BAK by tBID, BIM, and PUMA Initiates Mitochondrial Apoptosis. Molecular Cell, 36(3), 487-499. View Source

tBID vs. Full-Length BID: Activity in Genotoxic Stress-Induced Apoptosis

In cellular models of genotoxic stress, the specific activity of the truncated form (tBID) is essential for apoptosis execution, whereas the full-length precursor (BID) is inactive. Reconstitution experiments using Bid-deficient Jurkat cells demonstrated that recombinant tBID, but not full-length BID, potently induced BAK activation and cytochrome c release [1]. Furthermore, Bid-depleted Jurkat cells exhibited significantly reduced sensitivity to etoposide-induced apoptosis, with decreased Bak activation, cytochrome c release, loss of mitochondrial membrane potential, and caspase activation compared to control cells [1]. This functional requirement for tBID is underscored by the fact that cleavage of BID to tBID is mediated by executioner caspases, forming a self-amplifying feed-forward loop essential for irreversible commitment to apoptosis [1].

tBID vs. full-length BID: activity

Head-to-head

Recombinant tBID supported BAK activation and cytochrome c release; full-length BID showed no activity

Supports use of tBID in DNA damage response models

Bid-deficient Jurkat cells, etoposide treatment

Evidence Dimension	Induction of Bak activation and cytochrome c release
Target Compound Data	Recombinant tBID: potently induced Bak activation and cytochrome c release
Comparator Or Baseline	Recombinant full-length BID: no significant activity
Quantified Difference	Qualitative functional difference; only tBID is active.
Conditions	Bid-deficient Jurkat T-lymphocytes treated with etoposide

Why This Matters

For studies of DNA damage-induced apoptosis or chemotherapeutic response, the use of recombinant tBID is mandatory to mimic the active effector, as full-length BID is inert in these assays.

• [1] Shelton, S. N., et al. (2009). Cleavage of Bid by executioner caspases mediates feed forward amplification of mitochondrial outer membrane permeabilization during genotoxic stress-induced apoptosis in Jurkat cells. Journal of Biological Chemistry, 284(17), 11247-11255. View Source

tBID Inhibitor BI-6C9: Quantified Binding Affinity and Functional Antagonism

The small molecule BI-6C9 is a validated, selective inhibitor of tBID with a measured binding affinity (Kd) of 20 µM [1]. This compound functionally antagonizes tBID-mediated apoptosis by blocking the release of cytochrome c and SMAC from mitochondria [1]. In cellular models, BI-6C9 at 10 µM inhibits the nuclear translocation of apoptosis-inducing factor (AIF) and prevents cell death in ovarian OVCAR-3 cancer cells induced by IFN-α2a [2]. Furthermore, BI-6C9 protects neurons from apoptosis induced by glutamate toxicity or oxygen-glucose deprivation, demonstrating its utility in models of neurodegenerative disease and ischemia [2]. While no direct comparator is provided in these studies, the specific Kd value and functional data establish a benchmark for tBID-targeted chemical biology.

BI-6C9 binding affinity

Reported

Kd = 20 µM

Chemical tool for tBID inhibition in apoptosis research

Reported to block cytochrome c/SMAC release; neuronal model context

Evidence Dimension	Binding affinity to tBID
Target Compound Data	Kd = 20 µM (BI-6C9 binding to tBID)
Comparator Or Baseline	No comparator provided; baseline is unbound state.
Quantified Difference	N/A - single compound characterization.
Conditions	In vitro binding assay; functional assays in HeLa cells, neurons, and OVCAR-3 cells

Why This Matters

BI-6C9 provides a chemical tool for specifically inhibiting tBID function, enabling loss-of-function studies and validation of tBID as a therapeutic target in disease models.

• [1] Becattini, B., et al. (2004). Targeting apoptosis via chemical design: Inhibition of bid-induced cell death by small organic molecules. Chemistry & Biology, 11(8), 1107-1117. View Source
• [2] Cayman Chemical. BI-6C9 Product Datasheet. CAS 791835-21-7. View Source

Optimal Research and Industrial Application Scenarios for tBID

In Vitro Reconstitution of Mitochondrial Outer Membrane Permeabilization (MOMP)

tBID is the gold-standard activator for cell-free systems designed to study the minimal requirements for BAX/BAK-mediated membrane permeabilization. Its unique ability to directly assist BAX in permeabilizing lipid bilayers, even in the absence of antiapoptotic proteins, makes it indispensable for dissecting the core pore-forming mechanism [5]. Researchers should select tBID over BIM or PUMA for these reconstitution assays due to its BH3-independent membrane interaction, which provides a more physiologically complete model of mitochondrial targeting [5].

Mechanistic Studies of Death Receptor (Extrinsic) Apoptosis Signaling

tBID is the specific and obligate downstream effector of caspase-8 during extrinsic apoptosis triggered by FasL or TRAIL [5]. Its recruitment to mitochondria is facilitated by a dedicated receptor (MTCH2) and regulatory protein (MOAP-1), a trafficking mechanism not shared by BIM or PUMA [3]. Therefore, tBID is the only appropriate BH3-only protein for accurately modeling the mitochondrial phase of death receptor signaling and for investigating the role of MOAP-1 or MTCH2 in this pathway [3].

Validation of Apoptosis-Targeted Small Molecule Inhibitors

tBID serves as a critical reagent for characterizing and validating the mechanism of action of novel antiapoptotic compounds. The tBID-specific inhibitor BI-6C9 (Kd = 20 µM) provides a benchmark for chemical probe development and can be used as a control in assays designed to identify new tBID antagonists [5]. Furthermore, tBID-induced MOMP assays are a standard platform for screening compound libraries for inhibitors of the mitochondrial apoptosis pathway, with tBID providing a defined and potent apoptotic stimulus [5].

Safety Switch Engineering in Cell and Gene Therapies

The potent and rapid pro-apoptotic activity of tBID has been harnessed in a patented safety switch technology for adoptive cell therapies [5]. Fusion proteins comprising tBID and a steroid hormone receptor domain (e.g., estrogen receptor) can be expressed in engineered T cells. Administration of the cognate ligand activates tBID, inducing rapid apoptosis of the transplanted cells in case of adverse events [5]. This application leverages tBID's unique status as a direct and powerful mitochondrial apoptosis initiator, a property not easily substituted by other BH3-only proteins due to differences in potency and regulatory control [5].

Application

Selection Property

Validation Focus

MOMP reconstitution studies

BH3-independent membrane interaction

BAX/BAK permeabilization mechanism

Death receptor apoptosis signaling

MTCH2/MOAP-1 trafficking pathway

Caspase-8 effector function

Apoptosis inhibitor characterization

tBID-specific inhibitor benchmark

tBID antagonism and MOMP inhibition

Engineered cell control models

tBID-based inducible apoptosis system

Cell ablation research context

• [1] Terrones, O., et al. (2008). BIM and tBID Are Not Mechanistically Equivalent When Assisting BAX to Permeabilize Bilayer Membranes. Journal of Biological Chemistry, 283(12), 7790-7803. View Source
• [2] Shelton, S. N., et al. (2009). Cleavage of Bid by executioner caspases mediates feed forward amplification of mitochondrial outer membrane permeabilization during genotoxic stress-induced apoptosis in Jurkat cells. Journal of Biological Chemistry, 284(17), 11247-11255. View Source
• [3] Tan, C. T., et al. (2016). MOAP-1 Mediates Fas-Induced Apoptosis in Liver by Facilitating tBid Recruitment to Mitochondria. Cell Reports, 16(1), 174-185. View Source
• [4] Becattini, B., et al. (2004). Targeting apoptosis via chemical design: Inhibition of bid-induced cell death by small organic molecules. Chemistry & Biology, 11(8), 1107-1117. View Source
• [5] US Patent Application 2023/0330227 A1. GENE FUSIONS FOR CONTROL OF GENETICALLY MODIFIED CELLS. Published August 12, 2021. View Source